Cas no 1259440-06-6 (4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine)

• Product Name: 4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
• CAS No: 1259440-06-6
• MF: C₁₁H₁₄BrN₃O₃
• MW: 316.151161670685
• CID: 2123643
• Update Time: 2023-08-04

4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
• JTXUCTLSKTYCKM-UHFFFAOYSA-N
• 4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine

• Inchi： 1S/C11H14BrN3O3/c1-11(2)7-14(3-4-18-11)10-9(15(16)17)5-8(12)6-13-10/h5-6H,3-4,7H2,1-2H3
• InChI Key： JTXUCTLSKTYCKM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])N1CCOC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Topological Polar Surface Area: 71.2